Cas no 536713-58-3 (3-(3-chlorophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 3-(3-chlorophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 536713-58-3
• MF: C₁₉H₁₆ClN₃OS
• MW: 369.867841720581
• CID: 6298434
• PubChem ID: 4325315
• Update Time: 2024-01-06

3-(3-chlorophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• F0580-0812
• 3-(3-chlorophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• Oprea1_313784
• 3-(3-chlorophenyl)-2-propan-2-ylsulfanyl-5H-pyrimido[5,4-b]indol-4-one
• 536713-58-3
• AKOS002053064
• 3-(3-chlorophenyl)-2-(isopropylthio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• Inchi： 1S/C19H16ClN3OS/c1-11(2)25-19-22-16-14-8-3-4-9-15(14)21-17(16)18(24)23(19)13-7-5-6-12(20)10-13/h3-11,21H,1-2H3
• InChI Key： XIPHWCQTXOLXKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=NC2C3C=CC=CC=3NC=2C1=O)SC(C)C

Computed Properties

• Exact Mass: 369.0702610g/mol
• Monoisotopic Mass: 369.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines